Cas no 872-81-1 (5-propyl-3,4-dihydro-2H-pyrrole)

872-81-1 structure
Product name:5-propyl-3,4-dihydro-2H-pyrrole
5-propyl-3,4-dihydro-2H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 2H-pyrrole, 3,4-dihydro-5-propyl-
- 5-propyl-3,4-dihydro-2H-pyrrole
- 872-81-1
- A842851
- AKOS025213038
- SCHEMBL15919221
- DTXSID30236178
- 2-Propyl-1-pyrroline
- 1-Pyrroline, 2-propyl-
-
- Inchi: InChI=1S/C7H13N/c1-2-4-7-5-3-6-8-7/h2-6H2,1H3
- InChI Key: BCGKMGNCBWZSPC-UHFFFAOYSA-N
- SMILES: CCCC1=NCCC1
Computed Properties
- Exact Mass: 111.104799
- Monoisotopic Mass: 111.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 94.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.4
- XLogP3: 0.8
Experimental Properties
- Density: 0.92
- Boiling Point: 145.3°C at 760 mmHg
- Flash Point: 32.8°C
- Refractive Index: 1.496
5-propyl-3,4-dihydro-2H-pyrrole Related Literature
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Yuan Wang,Yucun Liu,Longyi Jin,Bingzhu Yin Soft Matter, 2016,12, 6373-6384
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Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
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4. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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